Cas no 764664-92-8 (1H-Pyrazole-1-aceticacid, a-cyano-, methyl ester)

• Product Name: 1H-Pyrazole-1-aceticacid, a-cyano-, methyl ester
• CAS No: 764664-92-8
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 550494
• PubChem ID: 11961511
• Update Time: 2025-04-19

1H-Pyrazole-1-aceticacid, a-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-aceticacid, a-cyano-, methyl ester
• 1H-Pyrazole-1-aceticacid,alpha-cyano-,methylester(9CI)
• 1H-Pyrazole-1-aceticacid,α-cyano-,methylester(9CI)
• Methyl 2-cyano-2-(1H-pyrazol-1-yl)acetate
• 764664-92-8
• methyl 2-cyano-2-pyrazol-1-ylacetate

• Inchi： 1S/C7H7N3O2/c1-12-7(11)6(5-8)10-4-2-3-9-10/h2-4,6H,1H3
• InChI Key： COMLGZYDICPQFH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 165.05400
• Monoisotopic Mass: 165.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 67.91000
• LogP: 0.12078